2-chloro-N-[2-(4,4-difluoropiperidin-1-yl)-2-(1,3-thiazol-5-yl)ethyl]-6-methylbenzamide

• Molecular Formula: C18H20ClF2N3OS
• Molecular Weight: 399.9 g/mol
• IUPAC Name: 2-chloro-N-[2-(4,4-difluoropiperidin-1-yl)-2-(1,3-thiazol-5-yl)ethyl]-6-methylbenzamide
• InChI: InChI=1S/C18H20ClF2N3OS/c1-12-3-2-4-13(19)16(12)17(25)23-9-14(15-10-22-11-26-15)24-7-5-18(20,21)6-8-24/h2-4,10-11,14H,5-9H2,1H3,(H,23,25)
• InChI Key: WADLCIPMWTXETG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)C(=O)NCC(C2=CN=CS2)N3CCC(CC3)(F)F

Description

Thiazole derivative 5 is a member of the thiazole family, which consists of heterocyclic compounds containing both sulfur and nitrogen atoms in a five-membered ring. Thiazole derivatives are known for their diverse biological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory properties

Preparation Methods

Synthetic Routes and Reaction Conditions: Thiazole derivative 5 can be synthesized through various methods. One common approach involves the cyclization of α-oxodithioesters with tosylmethyl isocyanide in the presence of potassium hydroxide, resulting in the formation of 4-methylthio-5-acylthiazoles . Another method includes the reaction of chloroacetaldehyde with thioformamide to produce unsubstituted thiazoles .

Industrial Production Methods: Industrial production of thiazole derivatives often involves the use of multi-component reactions, which allow for the efficient synthesis of complex molecules. For example, the Hantzsch thiazole synthesis involves the reaction of 3-(bromoacetyl)-4-hydroxy-6-methyl-2H-pyran-2-one with thiourea and substituted benzaldehydes in the presence of a catalyst . This method is advantageous due to its high yield and simplicity.

Chemical Reactions Analysis

Types of Reactions: Thiazole derivative 5 undergoes various chemical reactions, including:

Oxidation: Thiazole derivatives can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction of thiazole derivatives can lead to the formation of dihydrothiazoles.

Substitution: Electrophilic substitution reactions occur primarily at the C-5 position, while nucleophilic substitution occurs at the C-2 position.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkyl halides, and acyl chlorides are commonly employed.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Dihydrothiazoles.

Substitution: Various substituted thiazoles depending on the reagents used.

Scientific Research Applications

Thiazole derivative 5 has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Exhibits antimicrobial and antifungal activities, making it useful in the development of new antibiotics.

Medicine: Shows potential as an anticancer agent due to its ability to inhibit the growth of cancer cells.

Industry: Utilized in the production of dyes, fungicides, and biocides.

Mechanism of Action

The mechanism of action of thiazole derivative 5 involves its interaction with specific molecular targets and pathways. For instance, it can bind to DNA and interact with topoisomerase II, leading to DNA double-strand breaks, cell cycle arrest, and ultimately cell death . Additionally, thiazole derivatives may inhibit enzymes or block receptors, thereby modulating various biochemical pathways .

Comparison with Similar Compounds

Thiazole derivative 5 can be compared with other similar compounds, such as:

Dabrafenib: An anticancer drug containing a thiazole nucleus.

Dasatinib: Another anticancer agent with a thiazole ring.

Patellamide A: A natural product with a thiazole moiety.

Ixabepilone: A chemotherapeutic agent containing a thiazole ring.

Epothilone: A class of anticancer drugs with thiazole structures.

Uniqueness: Thiazole derivative 5 is unique due to its specific substitution pattern and the resulting biological activities